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Compound Name: Carboxyibuprofen

Cat. No.: B1674242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Carboxyibuprofen, the principal urinary metabolite of the widely used non-steroidal anti-

inflammatory drug (NSAID) ibuprofen, is a dicarboxylic acid derivative with the CAS number

15935-54-3 and a molecular weight of 236.26 g/mol .[1][2] This technical guide provides a

comprehensive overview of carboxyibuprofen, focusing on its physicochemical properties,

metabolic generation, and analytical quantification. Detailed methodologies for its analysis are

presented, alongside an exploration of the signaling pathways of its parent compound,

ibuprofen, which provide context for the potential, though currently understudied, biological

activities of its metabolites.

Physicochemical Properties and Identification
Carboxyibuprofen is structurally derived from ibuprofen through the oxidation of one of the

methyl groups on the isobutyl side chain to a carboxylic acid. Its molecular formula is C₁₃H₁₆O₄.

[1]
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Property Value Source

CAS Number 15935-54-3 [1][2]

Molecular Formula C₁₃H₁₆O₄ [1]

Molecular Weight 236.26 g/mol [1][2]

IUPAC Name
3-[4-(1-carboxyethyl)phenyl]-2-

methylpropanoic acid
[2]

Synonyms

Ibuprofen COOH, 2,4'-(2-

Carboxypropyl)phenylpropionic

acid

[2]

Metabolic Pathway of Ibuprofen to
Carboxyibuprofen
Ibuprofen undergoes extensive metabolism in the liver, primarily through oxidation reactions

catalyzed by cytochrome P450 enzymes. The formation of carboxyibuprofen is a key step in

the elimination of ibuprofen from the body.

The metabolic cascade begins with the hydroxylation of ibuprofen, a reaction predominantly

catalyzed by the enzyme CYP2C9.[3] This initial step produces hydroxylated intermediates,

such as 2-hydroxyibuprofen and 3-hydroxyibuprofen. Subsequently, cytosolic dehydrogenases

further oxidize these hydroxylated metabolites to form carboxyibuprofen.[3] This metabolic

transformation significantly increases the water solubility of the compound, facilitating its

excretion via the kidneys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674242#carboxyibuprofen-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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